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Toxicity Data for Tocotrienol Preparations

The table below summarizes key findings from toxicological and clinical studies on tocotrienol-rich fractions

(TRF), which contain alpha-tocotrienol alongside other vitamin E isomers.

Study Type Subject
NOAEL / Key
Finding

Dosage &
Duration

Observed Effects &
Remarks

Subchronic
Oral Toxicity

[1]

Fischer 344
rats

NOAEL: 0.19% in
diet (120 mg/kg/day

for males; 130
mg/kg/day for

females) [1]

13-week
study, doses

up to 3% of
diet

Higher doses caused
hematological changes,

increased liver weight, and
elevated liver enzymes [1].

Acute Toxicity

[2]

Rats No adverse effects at

the highest dose
tested [2]

Single dose of

2500 mg/kg
body weight

[2]

Supported by citation from

Oo et al. (1992) [2].

Human

Clinical Trials
[2]

Adults

(various
health

statuses)

Well-tolerated in

multiple studies [2]

Up to 400
mg/day for up
to 2 years [2]

No adverse events reported

across studies for indications
including metabolic, liver,

heart, and brain health [2].
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Experimental Protocols for Safety & Efficacy
Assessment

For a comprehensive toxicity assessment, the following key parameters and methodologies are

recommended, based on current clinical trial designs.

Assessment
Category

Specific Parameter Recommended Methodology / Protocol

Study Design - Randomized, double-blind, placebo-controlled trial;
multiple time points (e.g., baseline, 3, 6 months) [3] [4].

Blood
Biochemistry

Liver Function Alanine transaminase (ALT), Asparagine transaminase
(AST), Alkaline Phosphatase, Gamma-glutamyl

transferase (GGT) [3] [1].

Renal Profile Standard renal function test panel [3] [4].

Lipid Profile Total cholesterol, LDL-C, HDL-C, Triglycerides [3] [5].

Full Blood Count /

Hematology

Hemoglobin, hematocrit, mean corpuscular volume (MCV),

platelet count [3] [1].

Other Key
Parameters

Oxidative Stress Malondialdehyde (MDA), advanced glycation end products

(AGEs), protein carbonyl, isoprostane [3] [4].

Inflammation Interleukin-6 (IL-6), Tumor Necrosis Factor-α (TNF-α), C-

reactive protein (CRP) [3] [6] [4].

Organ Weights &

Histopathology

Liver, adrenal glands, ovaries, uterus (in animal studies)

[1].

The workflow for a comprehensive toxicity study integrates these protocols as shown below.
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Study Protocol Finalization

Pre-Clinical Phase
(Animal Studies)

Clinical Trial Phase
(Human Studies)

Subchronic Toxicity Study
( e.g., 13-week rodent)

Randomized Controlled Trial
( e.g., 6-month human)

Establish NOAEL
Hematology & Clinical Chemistry
Organ Weight & Histopathology

Monitor Adverse Events
Blood Biochemistry & Hematology

Specialized Efficacy Markers

Data Analysis & NOAEL/LOAEL Determination

Click to download full resolution via product page

Key Considerations & Troubleshooting

Formulation Impact: Recent evidence challenges the long-held belief that alpha-tocopherol reduces
tocotrienol absorption; it may, in fact, enhance the bioavailability of certain tocotrienol isomers [7] [8].

The safety of your formulation may depend on the complete isomer profile.
Biomarker Fluctuations: In clinical settings, note that some studies have reported isolated,

statistically significant changes in markers like C-reactive protein (CRP) without other clinical signs of
toxicity [6]. Always interpret such changes in the full context of all data.

Dosage Translation: When extrapolating animal NOAEL to human equivalent doses, use established
body surface area conversion guidelines rather than simple mg/kg calculations for greater accuracy.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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